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Compound of Interest

Compound Name: Isobutyraldehyde-D7

Cat. No.: B12383282

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Isobutyraldehyde-D7, a deuterated analogue of isobutyraldehyde. Due to
the limited availability of specific experimental data for the deuterated form, this guide
leverages data from its non-deuterated counterpart, Isobutyraldehyde, as a close proxy. This
approach is based on the established principle that deuteration typically has a minimal effect on
bulk physical properties such as boiling point, melting point, and density. However, it is crucial
to acknowledge this extrapolation in any experimental design or interpretation.

Core Physical and Chemical Properties

Isobutyraldehyde-D7 is a stable, isotopically labeled compound valuable in various research
applications, particularly in mechanistic studies, metabolic tracking, and as an internal standard
in mass spectrometry-based analyses. Its chemical formula is CaHD~7O with a molecular weight
of approximately 79.15 g/mol .[1]

Table 1: Physical and Chemical Properties of Isobutyraldehyde (and extrapolated for
Isobutyraldehyde-D7)
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Property Value Source
Molecular Formula CsHD70O
Molecular Weight 79.15 g/mol [1]
CAS Number 122684-65-5 [1]
Appearance Colorless liquid 2131141511611 71
Odor Pungent 21131411 7181[°1[10]
Boiling Point ~63-64.1 °C [3I[415]161[8]
Melting Point ~-65 °C [2][41[5]06]1[8111 1]
Density ~0.79 g/mL at 25 °C [2][6][10]
o Moderately soluble (approx.
Solubility in Water [2][4][7][10]
75-89 g/L at 20-25 °C)
Miscible with ethanol, ether,
Solubility in Organic Solvents acetone, benzene, chloroform, [2][4][6][8]
and toluene
Vapor Density ~2.5 (Air=1) [4][10]

Flash Point

~-19 to -40 °C (closed cup)

(21315161 [8][91[10]

Note: The values for boiling point, melting point, density, solubility, vapor density, and flash

point are for the non-deuterated isobutyraldehyde and are expected to be very similar for

Isobutyraldehyde-D7.

Stability and Storage

Proper handling and storage are critical to maintain the isotopic purity and chemical integrity of

Isobutyraldehyde-D7. Like its non-deuterated form, it is a flammable liquid and should be

handled with appropriate safety precautions in a well-ventilated area, away from ignition

sources.[12][13][14][15]

Table 2: Stability and Recommended Storage Conditions
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Parameter Recommendation Source
Storage Temperature 2-8 °C (Refrigerated)
Store under an inert gas (e.g.,
Atmosphere )
Argon, Nitrogen)
] Tightly sealed, light-resistant
Container _ [11][12][13][15]
container
Strong oxidizing agents, strong
Incompatibilities bases, strong acids, and [10]
strong reducing agents
Stable under recommended
storage conditions. May slowly
Chemical Stability oxidize upon exposure to airto  [2][8][10]

form the corresponding

carboxylic acid.

Experimental Protocols

While specific experimental protocols for Isobutyraldehyde-D7 are not readily available,
methodologies for the synthesis and analysis of deuterated aldehydes, in general, can be
adapted.

General Protocol for Formyl-Deuteration of Aldehydes

Recent advancements in catalysis have enabled efficient and selective deuteration of the
formyl group in aldehydes using D20 as the deuterium source. These methods offer a practical
approach for the synthesis of compounds like Isobutyraldehyde-D7.

Conceptual Workflow for Catalytic H/D Exchange:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://cymitquimica.com/products/TR-I780042/122684-65-5/isobutyraldehyde-d7/
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyraldehyde
https://cameochemicals.noaa.gov/chris/BAD.pdf
https://www.thegoodscentscompany.com/data/rw1006831.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-IsoBUTYRALDEHYDE-CASNO-78-84-04213-EN.aspx
https://www.chembk.com/en/chem/Isobutyraldehyde
https://www.solubilityofthings.com/2-methylpropanal
https://www.drugfuture.com/chemdata/isobutyraldehyde.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0902&p_version=2
https://m.chemicalbook.com/ProductChemicalPropertiescb8350684_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA121060F&productDescription=ISOBUTYRALDEHYDE+98%25+2.5L&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/78-84-2-A0006250-GB-en.pdf
https://download.basf.com/p1/000000000030036664_SDS_GEN_CH/en_CH/ISOBUTYRALDEHYDE_30036664_SDS_GEN_CH_en_8-0.pdf
https://inventions.arizona.edu/tech/Methods_for_Practical_Synthesis_of_Deuterated_Aldehydes
https://www.airgas.com/msds/001225.pdf
https://www.benchchem.com/product/b12383282#isobutyraldehyde-d7-physical-characteristics-and-stability
https://www.benchchem.com/product/b12383282#isobutyraldehyde-d7-physical-characteristics-and-stability
https://www.benchchem.com/product/b12383282#isobutyraldehyde-d7-physical-characteristics-and-stability
https://www.benchchem.com/product/b12383282#isobutyraldehyde-d7-physical-characteristics-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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